Cas no 252354-06-6 (Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride)

• Product Name: Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride
• CAS No: 252354-06-6
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 3055816
• PubChem ID: 16495271
• Update Time: 2025-05-19

Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(1-naphthyl)propanoate, HCl
• AKOS001475886
• SR-01000529749-1
• 252354-06-6
• ethyl 3-amino-3-(1-naphthyl)propanoate hydrochloride
• SR-01000529749
• Ethyl 3-amino-3-(naphthalen-1-yl)propanoate hydrochloride
• EN300-6503397
• Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride

• Inchi： 1S/C15H17NO2.ClH/c1-2-18-15(17)10-14(16)13-9-5-7-11-6-3-4-8-12(11)13;/h3-9,14H,2,10,16H2,1H3;1H
• InChI Key： HSKUQAMLEUWYIU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC(C1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 279.1026065Da
• Monoisotopic Mass: 279.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride

Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride (CAS No. 252354-06-6): A Comprehensive Overview

Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride, a compound with the CAS number 252354-06-6, has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising candidate for various applications in drug development and biochemical studies. The molecular structure of Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride consists of an ethyl ester group attached to a propanoate backbone, which is further modified by the presence of an amino group and a 1-naphthyl moiety. These structural elements contribute to its distinct chemical properties and potential biological activities.

The significance of Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride lies in its potential applications across multiple domains of chemical and biomedical research. The presence of both amino and naphthyl groups in its structure suggests that it may exhibit properties such as chelation, metal coordination, and interaction with biological targets. These characteristics make it a valuable tool for investigating various biochemical pathways and developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride, with its intricate molecular architecture, has emerged as a compound of interest in this regard. Its ability to interact with biological molecules has been explored in several preclinical studies, where it has shown potential in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride is its versatility in chemical synthesis. The compound can be easily modified through various functional group transformations, allowing researchers to tailor its properties for specific applications. For instance, the amino group can be further derivatized to introduce additional functionalities, while the naphthyl moiety can serve as a scaffold for designing more complex molecules. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel drug candidates.

The hydrochloride salt form of Ethyl 3-Amino-3-(1-naphthyl)propanoate enhances its solubility and stability, making it more suitable for pharmaceutical applications. This form ensures that the compound remains stable under various storage conditions and can be easily formulated into drug delivery systems. The improved solubility also facilitates its use in high-throughput screening assays, where rapid dissolution is crucial for efficient testing.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins or enzymes involved in disease pathways. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more potent derivatives.

The compound's potential applications extend beyond drug development to include use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for designing novel chemicals with tailored properties. This has opened up new avenues for research in areas such as materials science and agrochemicals.

As research continues to evolve, Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride is expected to play an increasingly important role in both academic and industrial settings. Its combination of structural complexity and functional diversity makes it a compelling subject for further investigation. Future studies may explore its interactions with additional biological targets and its potential use in treating a wide range of diseases.

In conclusion, Ethyl 3-Amino-3-(1-naphthyl)propanoate Hydrochloride (CAS No. 252354-06-6) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features, combined with its ability to interact with biological targets, make it a valuable tool for developing novel therapeutic agents and exploring new biochemical pathways. As research progresses, this compound is poised to contribute substantially to advancements in medicine and biotechnology.